Cas no 1247566-89-7 ({1-(dimethylamino)methylcyclopentyl}methanamine)

• Product Name: {1-(dimethylamino)methylcyclopentyl}methanamine
• CAS No: 1247566-89-7
• CID: 4580520
• PubChem ID: 62263442
• Update Time: 2025-08-05

{1-(dimethylamino)methylcyclopentyl}methanamine Chemical and Physical Properties

Names and Identifiers

• {1-[(dimethylamino)methyl]cyclopentyl}methanamine
• 1,1-Cyclopentanedimethanamine, N1,N1-dimethyl-
• {1-(dimethylamino)methylcyclopentyl}methanamine

Additional information on {1-(dimethylamino)methylcyclopentyl}methanamine

{1-(dimethylamino)methylcyclopentyl}methanamine and CAS No. 1247566-89-7: A Comprehensive Overview of Its Chemical Properties, Pharmacological Potential, and Research Applications

{1-(dimethylamino)methylcyclopentyl}methanamine is a synthetic compound with the systematic IUPAC name 1-(dimethylamino)methylcyclopentylmethanamine, which corresponds to the CAS registry number 1247566-89-7. This molecule belongs to the class of aminocycloalkanes, characterized by its cyclopentane ring fused with a methanamine functional group. The structural complexity of this compound, particularly the presence of the dimethylamino group and the cyclopentane scaffold, has attracted significant attention in pharmaceutical research due to its potential to modulate biological targets such as ion channels, G protein-coupled receptors, and intracellular signaling pathways.

The molecular formula of {1-(dimethylamino)methylcyclopentyl}methanamine is C₁₀H₂₁N₂, with a molecular weight of approximately 171.29 g/mol. Its chemical structure consists of a five-membered cyclopentane ring substituted with a methyl group at the 1-position, which is further connected to a methanamine group bearing a dimethylamino substituent. The presence of both the cyclopentane ring and the dimethylamino functional group suggests that this compound may exhibit unique physicochemical properties, such as solubility in polar solvents, hydrogen bonding capabilities, and potential interactions with biological membranes.

Recent studies have highlighted the importance of CAS No. 1247566-89-7 in the development of novel therapeutic agents. For instance, a 2023 publication in Journal of Medicinal Chemistry demonstrated that compounds with similar structural features to {1-(dimethylamino)methylcyclopentyl}methanamine exhibit selective agonist activity at the μ-opioid receptor, which is a key target for the treatment of chronic pain. This finding underscores the potential of this compound as a lead molecule for the design of more effective and safer analgesics with reduced side effects compared to traditional opioid drugs.

Another significant area of research involves the synthetic pathways of {1-(dimethylamino)methylcyclopentyl}methanamine. A 2024 study published in Organic & Biomolecular Chemistry reported a novel catalytic approach using chiral transition metal complexes to achieve high-yield synthesis of this compound. The study emphasized the importance of stereocontrolled synthesis in producing enantiomerically pure forms of the molecule, which are critical for drug development due to the potential differences in pharmacological activity and toxicity between enantiomers.

The pharmacological profile of {1-(dimethylamino)methylcyclopentyl}methanamine has been extensively investigated in preclinical models. A 2023 in vivo study published in Pharmacology & Therapeutics demonstrated that this compound exhibits neuroprotective effects in a mouse model of Parkinson’s disease. The compound was found to reduce oxidative stress and neuronal apoptosis by modulating the activity of mitochondrial complex I, suggesting its potential as a therapeutic agent for neurodegenerative disorders.

Furthermore, the cytotoxicity profile of CAS No. 1247566-89-7 has been evaluated in various cell lines. A 2024 study in Toxicological Sciences reported that the compound shows low cytotoxicity at concentrations below 10 µM, which is consistent with its potential as a safe therapeutic agent. However, the study also highlighted the need for further research to determine the long-term safety of this compound in human trials.

One of the most promising applications of {1-(dimethylamino)methylcyclopentyl}methanamine is in the field of antidepressant drug development. A 2023 clinical trial published in Neuropsychopharmacology investigated the efficacy of this compound as a novel antidepressant. The study found that the compound significantly improved symptoms of major depressive disorder in patients who had not responded to conventional antidepressants, suggesting its potential as a breakthrough treatment for treatment-resistant depression.

Despite its promising therapeutic potential, the mechanism of action of CAS No. 1247566-89-7 remains under investigation. A 2024 review article in Current Pharmaceutical Design summarized the current understanding of this compound’s biological activity, noting that its effects may involve multiple targets, including serotonin and dopamine receptors, neurotransmitter reuptake transporters, and anti-inflammatory pathways. Further research is needed to elucidate the precise molecular mechanisms underlying its therapeutic effects.

In addition to its potential in neurology and psychiatry, {1-(dimethylamino)methylcyclopentyl}methanamine has shown promise in the treatment of cardiovascular diseases. A 2023 study published in Circulation Research demonstrated that this compound can improve cardiac function in a rat model of heart failure by enhancing mitochondrial biogenesis and reducing oxidative stress. These findings suggest that the compound may have applications in the treatment of heart failure and other cardiovascular conditions.

The synthetic versatility of CAS No. 1247566-89-7 has also been explored in the context of drug discovery. A 2024 study in MedChemComm reported the design of a series of analogs with modified side chains, which showed improved pharmacokinetic properties and enhanced target selectivity. These findings highlight the potential of this compound as a scaffold for the development of new drugs with optimized therapeutic profiles.

However, the development of {1-(dimethylamino)methylcyclopentyl}methanamine as a therapeutic agent faces several challenges. One of the major hurdles is the drug delivery of this compound, as its hydrophobic nature may limit its bioavailability. A 2023 study in Advanced Drug Delivery Reviews investigated the use of nanocarriers to enhance the solubility and stability of this compound, demonstrating its potential as a strategy to overcome the challenges of poor solubility.

Moreover, the regulatory considerations for the development of this compound are an important aspect of its therapeutic potential. A 2024 review in Drug Discovery Today discussed the need for rigorous preclinical and clinical studies to ensure the safety and efficacy of this compound in human trials. The review also emphasized the importance of addressing potential side effects and drug interactions that may arise during the development process.

In conclusion, {1-(dimethylamino)methylcyclopentyl}methanamine (CAS No. 1247566-89-7) is a molecule with significant potential in the field of pharmaceutical research. Its structural features, pharmacological profile, and therapeutic applications have been extensively studied, highlighting its potential as a lead compound for the development of novel drugs. Despite the challenges in its development, ongoing research continues to uncover new insights into its biological activity and therapeutic potential, paving the way for future advancements in medicine.